Cas no 116237-97-9 (TETRABUTYLPHOSPHONIUM TOLUENE-4-SULFONATE)

TETRABUTYLPHOSPHONIUM TOLUENE-4-SULFONATE structure
116237-97-9 structure
Product Name:TETRABUTYLPHOSPHONIUM TOLUENE-4-SULFONATE
CAS No:116237-97-9
MF:C23H43O3PS
MW:430.624487161636
MDL:MFCD00210094
CID:131138
PubChem ID:57653220
Update Time:2025-04-19

TETRABUTYLPHOSPHONIUM TOLUENE-4-SULFONATE Chemical and Physical Properties

Names and Identifiers

    • TETRABUTYLPHOSPHONIUM TOLUENE-4-SULFONATE
    • TOLUENE-4-SULFONIC ACID TETRABUTYLPHOSPHONIUM SALT
    • p-Toluenesulfonic acid tetrabutylphosphonium salt
    • Tetrabutylphosphonium p-toluenesulfonate
    • 4-methylbenzenesulfonate,tetrabutylphosphanium
    • Tetrabutylphosphonium p-toluenesulfonate >=95% (NT)
    • Tetrabutylphosphonium p-methylbenzenesulfonate
    • 4-methylbenzenesulfonate;tetrabutylphosphanium
    • J-003408
    • tetrabutylphosphanium 4-methylbenzene-1-sulfonate
    • tetrabutylphosphonium 4-methylbenzenesulfonate
    • Tetrabutylphosphonium p-toluenesulfonate, >=95% (NT)
    • Tetrabutylphosphoniumtoluene-4-sulfonate
    • DTXSID80584999
    • SCHEMBL305721
    • 116237-97-9
    • TETRABUTYLPHOSPHONIUM TOSYLATE
    • DB-246381
    • MDL: MFCD00210094
    • Inchi: 1S/C16H36P.C7H8O3S/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-6-2-4-7(5-3-6)11(8,9)10/h5-16H2,1-4H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
    • InChI Key: FBYJOCBDWDVDOJ-UHFFFAOYSA-M
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[P+](CCCC)(CCCC)(CCCC)CCCC

Computed Properties

  • Exact Mass: 430.26700
  • Monoisotopic Mass: 430.26705340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 12
  • Complexity: 309
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 65.6Ų

Experimental Properties

  • Color/Form: crystal
  • Melting Point: 54-59 °C
  • PSA: 79.17000
  • LogP: 8.18430
  • Solubility: Not determined

TETRABUTYLPHOSPHONIUM TOLUENE-4-SULFONATE Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • FLUKA BRAND F CODES:3-10
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

TETRABUTYLPHOSPHONIUM TOLUENE-4-SULFONATE Pricemore >>

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